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Compound of Interest

N-(4-Bromo-2-
Compound Name: _ ]
nitrophenyl)acetamide

An In-depth Technical Guide to 4'-Bromo-2'-nitroacetanilide and Its Synonyms

For professionals in research, chemical synthesis, and drug development, precise identification
of chemical compounds is paramount. This guide provides a comprehensive overview of 4'-
Bromo-2'-nitroacetanilide, focusing on its various synonyms, chemical identifiers, physical
properties, and relevant experimental protocols.

Nomenclature and Synonyms

4'-Bromo-2'-nitroacetanilide is known by a variety of names in chemical literature and
databases. Understanding these synonyms is crucial for exhaustive literature searches and
accurate procurement. The primary name and its most common synonyms are listed below.

A comprehensive list of alternative names and identifiers includes:
e N-(4-Bromo-2-nitrophenyl)acetamide[1][2][3]

o Acetamide, N-(4-bromo-2-nitrophenyl)-[1][2][3][4]

e 4-Bromo-2-nitroacetanilide[4]

e 2-acetamido-5-bromonitrobenzene[5][6]

» N-Acetyl 4-bromo-2-nitroaniline[2][7]

e N-(2-Nitro-4-bromophenyl)acetamide[3][6]
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e 4-Brom-2-nitro-acetanilid[5][6]
e 2-Nitro-4-bromacetanilid[2][7]
e NSC 142293[6][7]

Chemical and Physical Data

The fundamental physicochemical properties of 4'-Bromo-2'-nitroacetanilide are summarized in
the tables below, providing a clear reference for experimental design and safety considerations.

Table 1: Chemical Identifi

Identifier Value Reference
CAS Number 881-50-5 [11[2][4][5]
Molecular Formula CsH7BrN20s3 [1112][41[5]
Molecular Weight 259.06 g/mol [31[8]

INChI=1S/C8H7BrN203/c1-
5(12)10-7-3-2-6(9)4-

IUPAC InChl [2][4][6]
8(7)11(13)14/h2-4H,1H3,

(H,10,12)

GUBNCRISSRANNO-
IUPAC InChlIKey UHEEEAGYSAN [1][2][4]

PubChem CID 136690 [5][6]

EINECS 618-120-2 [5][6]

Table 2: Physicochemical Properties
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Property Value Reference

Melting Point 102-104°C [31[5]

Boiling Point 416.8°C at 760 mmHg [5][9]

Density 1.72 g/cm3 [519]

pKa 12.96 + 0.70 (Predicted) [31[6]

LogP 1.8-2.901 [1][5][8]

Appearance Light yeIIO\{v to yellow or BI0]
orange solid

Flash Point 205.9°C [519]

Experimental Protocols

Detailed methodologies are essential for the replication of scientific findings. Below are
synthesis and analysis protocols associated with 4'-Bromo-2'-nitroacetanilide.

Synthesis of 4'-Bromo-2'-nitroacetanilide from 4-Bromo-
2-nitroaniline

This procedure details the acetylation of 4-bromo-2-nitroaniline to yield the target compound.

Materials:

4-Bromo-2-nitroaniline (30.3 g, 138 mmol)[3][10]

Acetic acid (240 mL)[3][10]

Acetic anhydride (22.44 g, 220.2 mmol)[3][10]

Dichloromethane[3][10]

Anhydrous sodium sulfate[3][10]

Ice water[3][10]
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Procedure:

Dissolve 4-bromo-2-nitroaniline in acetic acid in a suitable reaction vessel.[3][10]
Add acetic anhydride to the solution.[3][10]

Heat the reaction mixture to 95°C and maintain this temperature for 7.5 hours.[3][10]
After the reaction is complete, cool the solution to room temperature.[3][10]

Slowly pour the cooled reaction mixture into 600 mL of ice water.[3][10]

Once the ice has melted, extract the aqueous mixture with dichloromethane (3 x 90 mL).[3]
[10]

Combine the organic phases and dry over anhydrous sodium sulfate.[3][10]

Concentrate the organic phase under reduced pressure to obtain N-(4-bromo-2-
nitrophenyl)acetamide as an orange solid. The reported yield is approximately 99.1%.[3]
[10]

Synthesis of 4'-Bromo-2'-nitroacetanilide from 4-
Bromoaniline

This alternative method involves the acetylation of 4-bromoaniline followed by nitration.

Materials:

4-Bromoaniline (51.6 g)[7]
Acetic anhydride (210 mL)[7]
Nitric acid (d=1.42, 30 mL)[7]

Ice water[7]

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://www.benchchem.com/product/b182543?utm_src=pdf-body
https://www.benchchem.com/product/b182543?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1767810.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-nitroacetanilide.htm
https://prepchem.com/4-bromo-2-nitroacetanilide/
https://prepchem.com/4-bromo-2-nitroacetanilide/
https://prepchem.com/4-bromo-2-nitroacetanilide/
https://prepchem.com/4-bromo-2-nitroacetanilide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Mix 4-bromoaniline and acetic anhydride with strong agitation.[7]

» Raise the temperature to 65°C over 10 minutes, then allow it to cool to room temperature
over one hour.[7]

e Use an ice bath to maintain the temperature between 15-20°C.[7]
e Add nitric acid dropwise over one hour.[7]

« |solate the resulting yellow 4-bromo-2-nitroacetanilide by pouring the reaction solution into
ice water and filtering the precipitate.[7]

High-Performance Liquid Chromatography (HPLC)
Analysis

4'-Bromo-2'-nitroacetanilide can be analyzed using a reverse-phase (RP) HPLC method.[1]
Methodology:

e Column: Newcrom R1[1]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[1]

» Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be
replaced with formic acid. This method is scalable for preparative separation and suitable for
pharmacokinetic studies.[1]

Applications

The primary use of 4'-Bromo-2'-nitroacetanilide is as an intermediate in organic synthesis and
for research and development purposes.[11] It serves as a building block for more complex
molecules, including analogs of anticancer drugs.[12]

Logical Relationships Diagram

The following diagram illustrates the network of identifiers and synonyms for 4'-Bromo-2'-
nitroacetanilide.
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Synonyms

Acetamide, N-(4-bromo-2-nitrophenyl)-

is synonymous with

4-Bromo-2-nitroacetanilide

| _—V

is synonymous with

N-Acetyl 4-bromo-2-nitroaniline

is synonymous with

N-(4-Bromo-2-nitrophenyl)acetamide

4'-Bromo-2'-nitroacetanilide identified by Identifiers
identified by CAS: 881-50-5
identified by

Formula: C8H7BrN203

PubChem: 136690

[

Click to download full resolution via product page

Caption: Interrelationship of names and identifiers for 4'-Bromo-2'-nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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